Cas no 2288710-07-4 (5-Benzyl-octahydropyrrolo[3,4-c]pyridine dihydrochloride)

• Product Name: 5-Benzyl-octahydropyrrolo[3,4-c]pyridine dihydrochloride
• CAS No: 2288710-07-4
• MF: C₁₄H₂₁ClN₂
• MW: 252.782942533493
• CID: 5524510
• Update Time: 2025-05-27

5-Benzyl-octahydropyrrolo[3,4-c]pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Benzyl-octahydropyrrolo[3,4-c]pyridine dihydrochloride

• Inchi： 1S/C14H20N2.ClH/c1-2-4-12(5-3-1)10-16-7-6-13-8-15-9-14(13)11-16;/h1-5,13-15H,6-11H2;1H
• InChI Key： GBGVLJPVONUTFX-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)N1CCC2CNCC2C1.Cl

Additional information on 5-Benzyl-octahydropyrrolo[3,4-c]pyridine dihydrochloride

Recent Advances in the Study of 5-Benzyl-octahydropyrrolo[3,4-c]pyridine dihydrochloride (CAS: 2288710-07-4)

5-Benzyl-octahydropyrrolo[3,4-c]pyridine dihydrochloride (CAS: 2288710-07-4) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting various diseases, including neurological disorders and infectious diseases. This research briefing aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, pharmacological properties, and potential clinical applications.

The compound's unique structural features, characterized by a benzyl-substituted octahydropyrrolo[3,4-c]pyridine core, make it a promising scaffold for drug design. Recent synthetic methodologies have focused on optimizing the yield and purity of 5-Benzyl-octahydropyrrolo[3,4-c]pyridine dihydrochloride, with particular emphasis on green chemistry approaches to reduce environmental impact. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic asymmetric synthesis route that significantly improved enantiomeric purity, a critical factor for its pharmacological efficacy.

Pharmacological evaluations of 5-Benzyl-octahydropyrrolo[3,4-c]pyridine dihydrochloride have revealed its potential as a modulator of specific neurotransmitter systems. Preclinical studies indicate its affinity for serotonin and dopamine receptors, suggesting possible applications in treating mood disorders such as depression and anxiety. Additionally, its interaction with sigma-1 receptors has been investigated for neuroprotective effects in models of neurodegenerative diseases like Alzheimer's and Parkinson's. These findings were corroborated by in vitro and in vivo experiments, as detailed in a recent ACS Chemical Neuroscience publication.

Beyond neurological applications, recent research has explored the antimicrobial properties of 5-Benzyl-octahydropyrrolo[3,4-c]pyridine dihydrochloride. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity, offering a potential new avenue for antibiotic development. However, further studies are needed to assess its safety profile and optimize its pharmacokinetic properties.

In conclusion, 5-Benzyl-octahydropyrrolo[3,4-c]pyridine dihydrochloride (CAS: 2288710-07-4) represents a versatile and promising compound in medicinal chemistry. Its diverse pharmacological activities, coupled with advances in synthetic methodologies, position it as a valuable candidate for future drug development. Ongoing research is expected to further elucidate its therapeutic potential and address current limitations, such as bioavailability and toxicity. As the field progresses, this compound may play a pivotal role in addressing unmet medical needs across multiple therapeutic areas.